N-(1-Benzofuran-3-ylmethyl)-2-chloropropanamide

• IUPAC Name: N-(1-benzofuran-3-ylmethyl)-2-chloropropanamide
• InChI: InChI=1S/C12H12ClNO2/c1-8(13)12(15)14-6-9-7-16-11-5-3-2-4-10(9)11/h2-5,7-8H,6H2,1H3,(H,14,15)
• InChI Key: SZEVMDNNVYPYPK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=COC2=CC=CC=C21)Cl
• Molecular Formula: C12H12ClNO2
• Molecular Weight: 237.68 g/mol

Description

Benzofuran is a heterocyclic compound. It’s a class of compounds that are ubiquitous in nature and have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

The synthesis of benzofuran derivatives often involves complex chemical reactions. For instance, one method involves copper-mediated and palladium-catalyzed coupling reactions.

Molecular Structure Analysis

Spectroscopic techniques such as FT-IR, FT-Raman, UV–vis, and NMR have been extensively used for structural elucidation of compounds along with the study of geometrical and vibrational properties.

Chemical Reactions Analysis

The chemical reactions involving benzofuran derivatives can be complex and often involve enzymes like CYP3A4.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can be analyzed using various spectroscopic techniques.

Mechanism of Action

The mechanism of action of benzofuran derivatives can vary widely depending on the specific compound and its biological target.

Safety and Hazards

The safety and hazards associated with benzofuran derivatives would depend on the specific compound. It’s important to refer to the safety data sheet of the specific compound for detailed information.

Future Directions

Research on natural products containing benzofuran has remarkably increased during the past few decades. New methods for constructing benzofuran rings have been discovered, and these compounds have potential applications in many aspects, making them potential natural drug lead compounds.